Cas no 1260665-50-6 (2-(chloromethyl)-6-methoxypyrazine)

• Product Name: 2-(chloromethyl)-6-methoxypyrazine
• CAS No: 1260665-50-6
• MF: C₆H₇ClN₂O
• MW: 158.58558011055
• MDL: MFCD18250520
• CID: 5237786
• PubChem ID: 64983125
• Update Time: 2026-03-08

2-(chloromethyl)-6-methoxypyrazine Chemical and Physical Properties

Names and Identifiers

• 2-(CHLOROMETHYL)-6-METHOXYPYRAZINE
• AB73154
• Pyrazine, 2-(chloromethyl)-6-methoxy-
• 2-(chloromethyl)-6-methoxypyrazine

• MDL： MFCD18250520
• Inchi： 1S/C6H7ClN2O/c1-10-6-4-8-3-5(2-7)9-6/h3-4H,2H2,1H3
• InChI Key： CUOBMFQXBQHUFA-UHFFFAOYSA-N
• SMILES： ClCC1C=NC=C(N=1)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 102
• XLogP3: 1.3
• Topological Polar Surface Area: 35

Additional information on 2-(chloromethyl)-6-methoxypyrazine

Professional Introduction to 2-(chloromethyl)-6-methoxypyrazine (CAS No. 1260665-50-6)

2-(chloromethyl)-6-methoxypyrazine, identified by the Chemical Abstracts Service Number (CAS No.) 1260665-50-6, is a significant compound in the field of pharmaceutical and chemical research. This heterocyclic organic molecule features a pyrazine core substituted with a chloromethyl group and a methoxy group, making it a versatile intermediate in the synthesis of various biologically active molecules.

The structural attributes of 2-(chloromethyl)-6-methoxypyrazine contribute to its utility in medicinal chemistry. The presence of the chloromethyl group allows for nucleophilic substitution reactions, enabling the facile introduction of diverse functional groups. This reactivity is particularly valuable in the development of novel drug candidates, where functionalization at specific positions can modulate biological activity.

Recent advancements in synthetic methodologies have highlighted the importance of 2-(chloromethyl)-6-methoxypyrazine as a building block. Researchers have leveraged its reactivity to construct complex molecular architectures, including those relevant to anticancer and anti-inflammatory agents. For instance, studies have demonstrated its role in generating pyrazine derivatives that exhibit inhibitory effects on specific enzymes implicated in disease pathways.

The methoxy group in 2-(chloromethyl)-6-methoxypyrazine further enhances its synthetic potential by providing a site for further derivatization. This has been exploited in the synthesis of bioisosteres, where structural analogs with improved pharmacokinetic properties are sought. Such modifications are crucial for optimizing drug candidates for clinical translation.

In the realm of drug discovery, 2-(chloromethyl)-6-methoxypyrazine has been incorporated into libraries of compounds screened for biological activity. High-throughput screening campaigns have identified derivatives with promising profiles, warranting further investigation. These efforts underscore the compound's significance as a scaffold for developing therapeutic agents.

The compound's electronic properties, influenced by the pyrazine ring and substituents, also make it a candidate for materials science applications. Pyrazine derivatives are known to exhibit interesting optical and electronic characteristics, which can be harnessed in the design of advanced materials.

The synthesis of 2-(chloromethyl)-6-methoxypyrazine typically involves multi-step organic transformations, starting from readily available precursors. Advances in catalytic systems have enabled more efficient and sustainable routes to this intermediate. Such improvements align with the broader goals of green chemistry, reducing waste and minimizing hazardous byproducts.

Electrochemical methods have also been explored for the preparation of 2-(chloromethyl)-6-methoxypyrazine, offering an alternative to traditional thermal processes. These approaches can enhance selectivity and yield while consuming less energy, contributing to more environmentally friendly synthetic strategies.

The biological activity of derivatives of 2-(chloromethyl)-6-methoxypyrazine has been extensively studied. Notably, modifications at the chloromethyl and methoxy positions can tunes its interaction with biological targets. This has led to the identification of compounds with enhanced binding affinity and reduced toxicity.

In conclusion, 2-(chloromethyl)-6-methoxypyrazine (CAS No. 1260665-50-6) is a multifaceted compound with broad applications in pharmaceutical research and beyond. Its unique structural features enable diverse synthetic manipulations, making it a valuable tool for developing new drugs and materials. Ongoing research continues to uncover its potential, reinforcing its importance in modern chemistry.